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Compound of Interest

Compound Name: Broussonin A

CAS No.: 73731-87-0

Cat. No.: B032063

Get Quote

Executive Safety Assessment
Compound Identity: Broussonin A (CAS: 73731-87-0) Chemical Class: Prenylated

diphenylpropane (Polyphenol/Stilbenoid derivative) Bioactivity Profile: Potent

Butyrylcholinesterase (BChE) inhibitor (

); anti-inflammatory modulator of ERK/p38 MAPK pathways.

Senior Scientist Insight: While standard Safety Data Sheets (SDS) classify Broussonin A
primarily as an Irritant (Category 2A/Skin 2), its pharmacological profile as a cholinesterase

inhibitor requires an elevated biosafety approach. In drug discovery, we treat bioactive small

molecules with unknown chronic toxicity as "Potent Compounds" (OEB 3 equivalent) until fully

characterized. The primary risk is not just local irritation, but systemic absorption facilitated by

the organic solvents (e.g., DMSO) used for solubilization.

Core Hazard Statements (GHS):

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

H402: Harmful to aquatic life.[1]

PPE Selection Matrix: State-Dependent Protocols
Effective protection relies on matching the barrier to the physical state of the compound.

Protective Layer
Solid State (Powder

Handling)

Solution State

(DMSO/Ethanol)
Scientific Rationale

Respiratory
N95 or P100

Respirator

Fume Hood (Face

velocity >100 fpm)

Powders generate

electrostatic aerosols

during weighing;

Solutions pose

vapor/splash risks.

Dermal (Hands)
Single Nitrile Gloves

(4-6 mil)

Double Nitrile or

Laminate (Silver

Shield)

DMSO permeates

standard nitrile in <5

mins, potentially

carrying the bioactive

compound through the

skin.

Ocular
Safety Glasses with

Side Shields

Chemical Splash

Goggles

Phenolic compounds

can cause severe

corneal damage;

standard glasses do

not seal against

splashes.

Body
Lab Coat (Cotton/Poly

blend)

Lab Coat + Chemical

Apron (if >50mL)

Cotton absorbs spills;

an apron provides an

impermeable barrier

for larger liquid

handling.

Visualization: PPE Decision Logic
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Start: Broussonin A Handling

Determine Physical State

Solid / Powder Solution (DMSO/EtOh)

Risk: Inhalation of Dust Risk: Transdermal Absorption
(Solvent Carrier Effect)

Protocol A:
1. Fume Hood/Biosafety Cab
2. N95 Mask (if open bench)

3. Single Nitrile Gloves

Protocol B:
1. Chemical Fume Hood

2. DOUBLE Gloving (Nitrile)
3. Splash Goggles

Click to download full resolution via product page

Figure 1: Decision tree for selecting Personal Protective Equipment based on the physical state

of Broussonin A.

Operational Protocol: Solubilization & Handling
The Critical Step: The highest risk of exposure occurs during the preparation of stock solutions.

Broussonin A is hydrophobic; forcing it into solution often requires sonication or vortexing,

which can generate aerosols.

Step-by-Step Workflow
Preparation:

Calculate the required volume of solvent (DMSO is preferred for stock >10 mM).

Pre-chill the solvent to 4°C if using volatile organic solvents to reduce vapor pressure.
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Weighing (Static Control):

Use an anti-static gun on the weighing boat. Phenolic powders are prone to static charge

and can "jump" during transfer.

Never weigh outside a containment enclosure.

Solubilization:

Add solvent to the powder (not powder to solvent) to prevent clumping.

Vortexing: Use a sealed tube. Do not vortex open containers.

Sonication: If sonication is required, use a water bath sonicator rather than a probe

sonicator to avoid aerosolization.

Storage:

Aliquot immediately to avoid freeze-thaw cycles.

Store at -80°C in amber vials (light sensitive).

Visualization: Safe Solubilization Workflow

1. Weighing
(Anti-static boat, 

containment hood)

2. Add Solvent
(DMSO/EtOH)

Wall-wash method

3. Dissolution
(Vortex sealed tube)

Visual Check
(Clear solution?)

Bath Sonicate
(Max 5 mins)No (Cloudy)

4. Aliquot & Store
(-80°C, Amber Vial)

Yes

Click to download full resolution via product page

Figure 2: Workflow for safe solubilization, emphasizing containment during agitation steps.

Emergency & Disposal Procedures
Spill Management:
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Powder Spill: Do not dry sweep. Cover with wet paper towels (soaked in 10% bleach or

water) to prevent dust generation, then wipe up.

Liquid Spill (DMSO): Treat as a solvent spill. Absorb with vermiculite or spill pads. Do not use

standard paper towels alone, as DMSO will penetrate gloves handling the soaked towels.

Exposure Response:

Ocular: Rinse immediately with water for 15 minutes. Note: Phenols can numb the eye;

continue rinsing even if pain subsides.

Dermal: Wash with PEG-400 (polyethylene glycol) or Isopropanol first, then water. Water

alone is often ineffective at removing hydrophobic phenols efficiently.

Disposal:

Solid Waste: Dispose of contaminated gloves and weighing boats as Hazardous Solid

Waste.

Liquid Waste: Segregate into Non-Halogenated Organic waste streams. Do not pour down

the drain (H402 Aquatic Toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]

2. medchemexpress.com [medchemexpress.com]

3. Broussonin A- and B-mediated inhibition of angiogenesis by blockade of VEGFR-2
signalling pathways and integrin β1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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